dimethyl 5-({[(4-nitrobenzoyl)amino]carbonothioyl}amino)isophthalate

• IUPAC Name: dimethyl 5-[(4-nitrobenzoyl)carbamothioylamino]benzene-1,3-dicarboxylate
• InChI: InChI=1S/C18H15N3O7S/c1-27-16(23)11-7-12(17(24)28-2)9-13(8-11)19-18(29)20-15(22)10-3-5-14(6-4-10)21(25)26/h3-9H,1-2H3,(H2,19,20,22,29)
• InChI Key: IYIPQSZIIWZOQW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)NC(=S)NC(=O)C2=CC=C(C=C2)[N+](=O)[O-])C(=O)OC
• Molecular Formula: C18H15N3O7S
• Molecular Weight: 417.4 g/mol

Description

Dimethyl 5-({[(4-nitrobenzoyl)amino]carbonothioyl}amino)isophthalate, also known as DNBC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DNBC is a yellow crystalline powder that is soluble in organic solvents and is used as a fluorescent probe in biochemical and physiological studies.

Mechanism of Action

Dimethyl 5-({[(4-nitrobenzoyl)amino]carbonothioyl}amino)isophthalate functions as a fluorescent probe by binding to proteins and emitting light when excited by a specific wavelength of light. The emission spectrum of dimethyl 5-({[(4-nitrobenzoyl)amino]carbonothioyl}amino)isophthalate can be used to determine the binding affinity of small molecules to proteins, as well as the conformational changes that occur upon binding.
Biochemical and Physiological Effects
dimethyl 5-({[(4-nitrobenzoyl)amino]carbonothioyl}amino)isophthalate has been shown to have minimal effects on the biochemical and physiological processes of cells and tissues, making it a valuable tool in studying biological systems. It has been used to study the activity of various enzymes, including proteases, kinases, and phosphatases, as well as the binding of ligands to receptors.

Advantages and Limitations for Lab Experiments

One of the main advantages of using dimethyl 5-({[(4-nitrobenzoyl)amino]carbonothioyl}amino)isophthalate in lab experiments is its high sensitivity and selectivity for protein-ligand interactions. It is also relatively easy to incorporate into proteins, making it a valuable tool for studying protein structure and function. However, one limitation of dimethyl 5-({[(4-nitrobenzoyl)amino]carbonothioyl}amino)isophthalate is its potential toxicity at high concentrations, which can affect the viability of cells and tissues.

Future Directions

There are several future directions for the use of dimethyl 5-({[(4-nitrobenzoyl)amino]carbonothioyl}amino)isophthalate in scientific research, including the development of new fluorescent probes with improved sensitivity and selectivity, as well as the application of dimethyl 5-({[(4-nitrobenzoyl)amino]carbonothioyl}amino)isophthalate in drug discovery and development. Additionally, the use of dimethyl 5-({[(4-nitrobenzoyl)amino]carbonothioyl}amino)isophthalate in vivo imaging studies may provide valuable insights into the role of proteins in disease processes.

Scientific Research Applications

Dimethyl 5-({[(4-nitrobenzoyl)amino]carbonothioyl}amino)isophthalate has been used as a fluorescent probe in various scientific research applications, including the detection of protein-ligand interactions, enzyme activity, and cellular imaging. dimethyl 5-({[(4-nitrobenzoyl)amino]carbonothioyl}amino)isophthalate is particularly useful in studying the binding of small molecules to proteins, as it can be easily incorporated into the protein structure without affecting its function.